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Compound of Interest

Compound Name: Reactive yellow 25

Cat. No.: B15557121

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the preparation of standard

solutions of Reactive Yellow 25. It includes key chemical and physical properties, a detailed

protocol for preparing stock and working solutions, and recommendations for storage and

handling. These standard solutions are suitable for a variety of research applications, including

the development of analytical methods, wastewater treatment studies, and textile dyeing

research.

Physicochemical Properties of Reactive Yellow 25
Reactive Yellow 25 is a monoazo reactive dye known for its brilliant yellow shade.[1] It is

primarily used for dyeing and printing on cellulosic fibers such as cotton and viscose.[1][2] The

key quantitative data for this compound are summarized below.
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Property Value Reference(s)

Appearance Light yellow uniform powder [1][2]

Molecular Formula C₂₆H₁₄Cl₂N₇Na₃O₁₀S₂ [1]

Molecular Weight 788.44 g/mol [1][3]

CAS Registry Number 12226-52-7 / 72139-14-1 [1]

Solubility in Water (25°C) > 100 g/L [1][2]

Experimental Protocol: Preparation of a 1000 ppm
Standard Stock Solution
This protocol details the steps for preparing a 1000 parts per million (ppm) standard stock

solution of Reactive Yellow 25. This stock solution can then be used to prepare more dilute

working standards.

2.1 Materials and Equipment

Reactive Yellow 25 powder (analytical grade)

Deionized or distilled water

Analytical balance (readable to 0.1 mg)

100 mL volumetric flask (Class A)

Weighing boat or paper

Spatula

Beaker (100 mL)

Glass stirring rod

Funnel
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Wash bottle with deionized water

Pasteur pipette

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

2.2 Workflow for Standard Solution Preparation
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Preparation

Quantitative Transfer

Finalization

Calculate Mass
(100 mg for 1000 ppm in 100 mL)

Weigh Solid
Accurately weigh 0.1000 g of

Reactive Yellow 25

Pre-dissolve in Beaker
Transfer solid to a beaker and
dissolve in ~50 mL DI water

Transfer to Volumetric Flask
Use a funnel to pour the solution

into a 100 mL flask

Rinse and Add
Rinse beaker, stirring rod, and funnel

with DI water, adding rinsings to the flask

Dilute to Volume
Add DI water to just below the

calibration mark

Adjust to Mark
Use a Pasteur pipette to add water

dropwise to the mark

Homogenize Solution
Stopper the flask and invert

15-20 times to ensure mixing

Label and Store
Transfer to a labeled amber bottle

and store appropriately

Click to download full resolution via product page

Caption: Workflow for preparing a standard solution from a solid reagent.
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2.3 Step-by-Step Procedure

Calculation: To prepare 100 mL of a 1000 ppm (1000 mg/L) solution, calculate the required

mass of Reactive Yellow 25:

Mass (mg) = Concentration (mg/L) x Volume (L)

Mass (mg) = 1000 mg/L x 0.1 L = 100 mg

Therefore, 0.1000 g of the solid is required.

Weighing: Place a weighing boat on the analytical balance and tare it. Carefully weigh out

exactly 0.1000 g of Reactive Yellow 25 powder. Record the exact mass.

Dissolution: Transfer the weighed powder into a 100 mL beaker. Add approximately 50 mL of

deionized water and stir with a glass rod until the solid is completely dissolved. The high

solubility of Reactive Yellow 25 (>100 g/L) ensures it will dissolve readily.[1][2]

Quantitative Transfer: Place a funnel into the neck of a 100 mL Class A volumetric flask.

Carefully pour the dissolved dye solution from the beaker into the flask.

Rinsing: Rinse the beaker with a small amount of deionized water and transfer the rinsings

into the volumetric flask through the funnel. Repeat this process at least three times. Also,

rinse the stirring rod and the funnel, ensuring all rinsings are collected in the flask. This step

is critical for ensuring the accuracy of the standard solution.

Dilution to Volume: Add deionized water to the volumetric flask until the liquid level is just

below the calibration mark on the neck.

Final Adjustment: Using a Pasteur pipette, carefully add deionized water dropwise until the

bottom of the meniscus is exactly on the calibration mark.

Homogenization: Stopper the volumetric flask securely and invert it 15-20 times to ensure

the solution is thoroughly mixed and the concentration is uniform.

Preparation of Working Solutions
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Working solutions of lower concentrations can be prepared by diluting the 1000 ppm stock

solution using the following formula:

C₁V₁ = C₂V₂

Where:

C₁ = Concentration of the stock solution (1000 ppm)

V₁ = Volume of the stock solution to be diluted

C₂ = Desired concentration of the working solution

V₂ = Final volume of the working solution

Example: Preparing 50 mL of a 10 ppm working solution.

Calculate the required volume of the stock solution (V₁):

(1000 ppm) x V₁ = (10 ppm) x (50 mL)

V₁ = (10 x 50) / 1000 = 0.5 mL

Using a calibrated pipette, transfer 0.5 mL of the 1000 ppm stock solution into a 50 mL

volumetric flask.

Dilute to the calibration mark with deionized water, stopper, and mix thoroughly.

Storage and Stability
Storage: Store the stock solution in a well-sealed amber glass bottle to protect it from light.

While specific stability data for Reactive Yellow 25 solutions is not readily available in the

provided search results, it is generally recommended to store stock solutions at 4°C to

minimize degradation.

Stability: The stability of reactive dye solutions can be affected by factors such as pH,

temperature, and exposure to light.[4] It is advisable to prepare fresh working solutions daily

from the stock solution. The stock solution should be monitored for any change in color or
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precipitation, and a fresh stock should be prepared periodically (e.g., monthly) or as

determined by internal validation procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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